Cas no 17178-08-4 (2-Methoxyethyl benzenesulfonate)

• Product Name: 2-Methoxyethyl benzenesulfonate
• CAS No: 17178-08-4
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 122154
• PubChem ID: 11195284
• Update Time: 2025-04-18

2-Methoxyethyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyethyl benzenesulfonate
• ETHANOL, 2-METHOXY-, 1-BENZENESULFONATE
• MFCD09839692
• AKOS022181790
• SCHEMBL3911054
• 17178-08-4
• 2-methoxyethyl benzenesulphonate
• DTXSID60458346
• HAHSSWKSMRLGHG-UHFFFAOYSA-N
• 2-METHOXYETHYLBENZENESULFONATE

• Inchi： 1S/C9H12O4S/c1-12-7-8-13-14(10,11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： HAHSSWKSMRLGHG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCCOC

Computed Properties

• Exact Mass: 216.04566
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6